![molecular formula C21H20N4OS2 B2687728 4-methyl-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide CAS No. 1795300-63-8](/img/structure/B2687728.png)
4-methyl-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide
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Description
4-methyl-N-((4-methyl-2-(o-tolyl)thiazol-5-yl)methyl)-2-(1H-pyrrol-1-yl)thiazole-5-carboxamide is a useful research compound. Its molecular formula is C21H20N4OS2 and its molecular weight is 408.54. The purity is usually 95%.
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Scientific Research Applications
Synthesis Techniques and Precursors
Thiazole and Pyrrole Derivatives Synthesis
Research has demonstrated various methods for synthesizing thiazole and pyrrole derivatives, which are core structures in the specified compound. For example, efficient synthesis methods for aminothiazole derivatives have been developed, providing essential precursors for further chemical modifications and applications in pharmaceuticals and materials science (J. Wang et al., 2014). Similarly, novel synthetic routes to thiazolo[5,4-d]pyrimidines and related heterocyclic compounds have been explored, highlighting the versatility of thiazole derivatives in synthesizing complex heterocycles (G. Chattopadhyay et al., 2010).
Potential Applications
Pharmacological Properties
The pharmacological exploration of thiazole derivatives has shown that these compounds can exhibit a range of biological activities, including spasmolytic properties and potential central nervous system (CNS) stimulant effects (M. Chance et al., 1946). This suggests that the compound , with its thiazole core, may also possess significant pharmacological potential.
Antiproliferative Activities
Research on pyrazole derivatives, which share structural similarities with the specified compound, has identified potent antiproliferative activities against various human cancer cell lines (Şeyma Cankara Pirol et al., 2014). This indicates the potential for the specified compound to serve as a lead structure in the development of novel anticancer agents.
Molluscicidal Properties
Additionally, thiazolo[5,4-d]pyrimidines have been studied for their molluscicidal properties, which are important for controlling snail populations that act as hosts for schistosomiasis (K. El-bayouki et al., 1988). This suggests a potential application of the compound for environmental or agricultural purposes.
Properties
IUPAC Name |
4-methyl-N-[[4-methyl-2-(2-methylphenyl)-1,3-thiazol-5-yl]methyl]-2-pyrrol-1-yl-1,3-thiazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4OS2/c1-13-8-4-5-9-16(13)20-23-14(2)17(27-20)12-22-19(26)18-15(3)24-21(28-18)25-10-6-7-11-25/h4-11H,12H2,1-3H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXGLLVZMIXDQED-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NC(=C(S2)CNC(=O)C3=C(N=C(S3)N4C=CC=C4)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.